Cas no 1336633-69-2 ((2S)-1-(2,4,5-trimethylphenyl)propan-2-amine)

(2S)-1-(2,4,5-Trimethylphenyl)propan-2-amine is a chiral amine compound featuring a stereospecific (S)-configuration at the propan-2-amine moiety. Its molecular structure incorporates a 2,4,5-trimethylphenyl group, which enhances lipophilicity and may influence binding affinity in receptor interactions. This compound is of particular interest in medicinal chemistry due to its potential as a building block for pharmacologically active molecules, especially in the development of CNS-targeting agents. The stereochemical purity of the (S)-enantiomer ensures precise molecular recognition in chiral environments, making it valuable for asymmetric synthesis and structure-activity relationship studies. Its well-defined configuration also supports reproducibility in research applications. The trimethyl substitution pattern on the aromatic ring contributes to metabolic stability while maintaining electronic properties suitable for further functionalization.
(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine structure
1336633-69-2 structure
Product Name:(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine
CAS No:1336633-69-2
MF:C12H19N
MW:177.28596329689
CID:5956464
PubChem ID:93989958
Update Time:2025-07-02

(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2,4,5-trimethylphenyl)propan-2-amine
    • 1336633-69-2
    • EN300-1789810
    • Inchi: 1S/C12H19N/c1-8-5-10(3)12(6-9(8)2)7-11(4)13/h5-6,11H,7,13H2,1-4H3/t11-/m0/s1
    • InChI Key: IISPNTJZFIEFFK-NSHDSACASA-N
    • SMILES: N[C@@H](C)CC1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 177.151749610g/mol
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine Pricemore >>

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